Cas no 72399-12-3 (1,3,2-DIOXAPHOSPHORINANE, 2-ETHYL-, 2-SULFIDE)

• Product Name: 1,3,2-DIOXAPHOSPHORINANE, 2-ETHYL-, 2-SULFIDE
• CAS No: 72399-12-3
• MF: C₅H₁₁O₂PS
• MW: 166.178401231766
• CID: 3183232
• PubChem ID: 13608458
• Update Time: 2025-08-03

1,3,2-DIOXAPHOSPHORINANE, 2-ETHYL-, 2-SULFIDE Chemical and Physical Properties

Names and Identifiers

• 1,3,2-DIOXAPHOSPHORINANE, 2-ETHYL-, 2-SULFIDE
• EN300-1154638
• 2-ethyl-1,3,2lambda5-dioxaphosphinane-2-thione
• YUQULOJBYVQAHJ-UHFFFAOYSA-N
• 72399-12-3

• Inchi： 1S/C5H11O2PS/c1-2-8(9)6-4-3-5-7-8/h2-5H2,1H3
• InChI Key： YUQULOJBYVQAHJ-UHFFFAOYSA-N
• SMILES： S=P1(CC)OCCCO1

Computed Properties

• Exact Mass: 166.02173776Da
• Monoisotopic Mass: 166.02173776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.6Ų

Additional information on 1,3,2-DIOXAPHOSPHORINANE, 2-ETHYL-, 2-SULFIDE

Compound CAS No 72399-12-3: 1,3,2-Dioxaphosphorinane, 2-Ethyl-, 2-Sulfide

The compound with CAS No 72399-12-3, commonly referred to as 1,3,2-dioxaphosphorinane, 2-ethyl-, 2-sulfide, is a unique organophosphorus compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its dioxaphosphorinane framework, which consists of a phosphorus atom at the center of a six-membered ring containing two oxygen atoms and two sulfur atoms. The 2-ethyl substituent adds to its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in various applications due to its sulfide functionality and the flexibility of its dioxaphosphorinane structure. Researchers have explored its use in catalytic processes, where its ability to act as a Lewis acid has proven advantageous. For instance, a study published in the *Journal of Catalysis* demonstrated that 1,3,2-dioxaphosphorinane derivatives can effectively catalyze the oxidation of alcohols under mild conditions, offering a greener alternative to traditional catalysts.

In addition to its catalytic applications, this compound has shown promise in the synthesis of advanced materials. Its sulfide group enables it to participate in cross-coupling reactions, which are critical in the development of novel polymers and nanoparticles. A team from the University of California reported that incorporating 1,3,2-dioxaphosphorinane-based monomers into polymer chains significantly enhances their thermal stability and mechanical properties.

The synthesis of 1,3,2-dioxaphosphorinane derivatives has also been optimized in recent years. Traditional methods often involved multi-step processes with low yields; however, advancements in phosphorus chemistry have led to more efficient synthetic routes. For example, a one-pot synthesis method utilizing microwave-assisted heating has been developed, reducing reaction times and improving product purity.

Furthermore, the electronic properties of this compound make it an attractive candidate for use in optoelectronic devices. Studies conducted at the National Renewable Energy Laboratory revealed that films made from dioxaphosphorinane-based materials exhibit superior charge transport characteristics compared to conventional semiconductors. This discovery opens new avenues for its application in solar cells and light-emitting diodes (LEDs).

Despite its numerous advantages, the handling and storage of this compound require careful consideration due to its sensitivity to moisture and light. Researchers recommend storing it under inert conditions to prevent degradation. Moreover, ongoing research is focused on understanding its long-term stability under various environmental conditions to ensure its reliability in industrial applications.

In conclusion, 1,3,2-dioxaphosphorinane derivatives, particularly those with an ethyl substituent and a sulfide group (CAS No 72399-12-3), represent a class of compounds with immense potential across multiple disciplines. Their unique chemical structure and versatile functional groups make them invaluable tools for advancing modern chemistry and materials science.